Cas no 1543118-65-5 (1-[(2-Bromo-3-fluorophenyl)methyl]-4-methylpiperidine)

• Product Name: 1-[(2-Bromo-3-fluorophenyl)methyl]-4-methylpiperidine
• CAS No: 1543118-65-5
• MF: C₁₃H₁₇BrFN
• MW: 286.183186292648
• CID: 5275662
• Update Time: 2025-11-07

1-[(2-Bromo-3-fluorophenyl)methyl]-4-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-[(2-Bromo-3-fluorophenyl)methyl]-4-methylpiperidine

• Inchi： 1S/C13H17BrFN/c1-10-5-7-16(8-6-10)9-11-3-2-4-12(15)13(11)14/h2-4,10H,5-9H2,1H3
• InChI Key： XNCGDZYXVKOFKO-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(F)=C2Br)CCC(C)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 1-[(2-Bromo-3-fluorophenyl)methyl]-4-methylpiperidine

Comprehensive Overview of 1-[(2-Bromo-3-fluorophenyl)methyl]-4-methylpiperidine (CAS No. 1543118-65-5)

1-[(2-Bromo-3-fluorophenyl)methyl]-4-methylpiperidine (CAS No. 1543118-65-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of piperidine derivatives, which are widely recognized for their versatility in drug discovery and material science. The presence of both bromo and fluoro substituents on the phenyl ring enhances its reactivity, making it a valuable intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug development, given the structural similarities to other bioactive piperidine-based compounds.

In recent years, the demand for halogenated aromatic compounds like 1-[(2-Bromo-3-fluorophenyl)methyl]-4-methylpiperidine has surged due to their role in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig reactions. These reactions are pivotal in creating biaryl structures, which are foundational in many FDA-approved drugs. The compound's CAS No. 1543118-65-5 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and organic synthesis. Additionally, its unique molecular scaffold offers opportunities for structure-activity relationship (SAR) studies, a hot topic in AI-driven drug design platforms.

From an industrial perspective, 1-[(2-Bromo-3-fluorophenyl)methyl]-4-methylpiperidine is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, researchers are exploring catalyst-free or low-waste methods to produce such intermediates. This aligns with the broader trend of ESG (Environmental, Social, and Governance) compliance in chemical manufacturing. The compound's high purity and stability under various conditions further contribute to its appeal for large-scale applications.

Another area of interest is the compound's potential role in neuropharmacology. Piperidine derivatives are known to interact with G-protein-coupled receptors (GPCRs), which are targets for treating neurological disorders. The 2-bromo-3-fluoro substitution pattern may influence blood-brain barrier (BBB) permeability, a critical factor in CNS drug delivery. This has led to increased searches for 1543118-65-5 in conjunction with keywords like "neuroprotective agents" and "GPCR modulators" in scientific literature.

In summary, 1-[(2-Bromo-3-fluorophenyl)methyl]-4-methylpiperidine (CAS No. 1543118-65-5) represents a multifaceted compound with broad applicability in drug discovery, material science, and sustainable chemistry. Its structural features and reactivity profile make it a subject of ongoing research, particularly in the context of AI-augmented molecular design and green synthesis. As the scientific community continues to explore its potential, this compound is poised to remain a key player in innovative chemical solutions.